Cas no 1361794-23-1 (6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361794-23-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4931475
• Update Time: 2025-10-13

6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-5(3-12)1-2-6(4-13)14-7/h1-2H,4,13H2
• InChI Key： IDXVJYAESMPHID-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine

Research Briefing on 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS: 1361794-23-1)

The compound 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS: 1361794-23-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the role of 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of novel bioactive molecules. Its pyridine core, combined with the electron-withdrawing cyano and trifluoromethoxy groups, enhances its reactivity and binding affinity to various biological targets. Researchers have explored its potential in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, demonstrating its versatility in medicinal chemistry.

One of the most significant advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and autoimmune disorders. Preliminary data suggest that derivatives of 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine exhibit potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings open new avenues for the development of targeted therapies with reduced off-target effects.

In addition to its potential in kinase inhibition, recent research has investigated the antimicrobial properties of this compound. The presence of the trifluoromethoxy group has been linked to enhanced membrane permeability and stability, making it a valuable component in the design of new antibiotics. Studies have shown that derivatives of 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells.

The synthesis of 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine has also been optimized in recent years, with researchers developing more efficient and scalable routes. Advances in catalytic methods and green chemistry have enabled the production of this compound with higher yields and lower environmental impact. These improvements are critical for its large-scale application in drug development and industrial processes.

Despite these promising developments, challenges remain in the clinical translation of this compound. Further studies are needed to evaluate its pharmacokinetics, toxicity, and efficacy in vivo. Additionally, the exploration of its mechanism of action and potential synergies with other therapeutic agents will be essential for maximizing its therapeutic potential.

In conclusion, 6-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS: 1361794-23-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery. Continued research and development efforts will be crucial for unlocking its full potential and translating these findings into clinically relevant therapies.